6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine

• IUPAC Name: 6-[(2,4-dichlorophenyl)methylsulfanyl]-7H-purin-2-amine
• InChI: InChI=1S/C12H9Cl2N5S/c13-7-2-1-6(8(14)3-7)4-20-11-9-10(17-5-16-9)18-12(15)19-11/h1-3,5H,4H2,(H3,15,16,17,18,19)
• InChI Key: VIAYWERGAIDCLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CSC2=NC(=NC3=C2NC=N3)N
• Molecular Formula: C12H9Cl2N5S
• DSSTOX Substance ID: DTXSID70359138
• Molecular Weight: 326.2 g/mol
• CAS RN: 6950-19-2

Description

6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine is a compound that belongs to the purine family. It is a potent inhibitor of adenosine deaminase (ADA), an enzyme that catalyzes the deamination of adenosine to inosine. This compound has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine involves the inhibition of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine. 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine is an enzyme that catalyzes the deamination of adenosine to inosine. Inhibition of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine results in an increase in the levels of adenosine, which has been shown to have anti-inflammatory and immunosuppressive effects.
Biochemical and Physiological Effects:
The compound 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce apoptosis, and reduce inflammation. It has also been shown to have immunosuppressive effects, which may be beneficial in the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine in lab experiments is its potent inhibitory activity against 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine. This makes it a valuable tool for studying the role of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine in various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine. One area of research is the development of more potent and selective 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine inhibitors. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and autoimmune disorders. Additionally, the use of this compound as a tool for studying the role of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine in various biological processes may lead to new insights into the regulation of the immune system and the pathogenesis of various diseases.

Synthesis Methods

The synthesis of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine involves the reaction of 2,4-dichlorobenzyl chloride with 2-mercapto-9H-purine in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

The compound 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its use as an 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine inhibitor. 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine is an enzyme that plays a crucial role in the regulation of the immune system. Inhibition of 6-[(2,4-dichlorobenzyl)thio]-9H-purin-2-amine has been shown to have potential therapeutic benefits in various diseases, including cancer, inflammation, and autoimmune disorders.